TG(16:1(9Z)/18:0/18:1(9Z))[iso6]

• Molecular Formula: C55H102O6
• Molecular Weight: 859.4 g/mol
• IUPAC Name: [(2R)-1-[(Z)-hexadec-9-enoyl]oxy-3-[(Z)-octadec-9-enoyl]oxypropan-2-yl] octadecanoate
• InChI: InChI=1S/C55H102O6/c1-4-7-10-13-16-19-22-25-27-30-33-36-39-42-45-48-54(57)60-51-52(50-59-53(56)47-44-41-38-35-32-29-24-21-18-15-12-9-6-3)61-55(58)49-46-43-40-37-34-31-28-26-23-20-17-14-11-8-5-2/h21,24-25,27,52H,4-20,22-23,26,28-51H2,1-3H3/b24-21-,27-25-/t52-/m1/s1
• InChI Key: SZXNLYZNXCGSMY-JWVPJFKJSA-N
• Isomeric SMILES: CCCCCCCCCCCCCCCCCC(=O)O[C@H](COC(=O)CCCCCCC/C=C\CCCCCC)COC(=O)CCCCCCC/C=C\CCCCCCCC
• Canonical SMILES: CCCCCCCCCCCCCCCCCC(=O)OC(COC(=O)CCCCCCCC=CCCCCCC)COC(=O)CCCCCCCC=CCCCCCCCC

Description

TG(16:1(9Z)/18:0/18:1(9Z))[iso6] is a triglyceride.

Scientific Research Applications

• Understanding Disease Mechanisms : High levels of TGs have been associated with cardiovascular and liver diseases. The study of specific TGs like TG(16:1(9Z)/18:0/18:1(9Z))[iso6] helps in understanding their roles in these diseases. A comprehensive analysis of TGs, including their specific fatty acid chain compositions, has been conducted using advanced techniques like ultra-performance liquid chromatography and mass spectrometry. This research is significant for understanding the lipid profiles in diseases such as hepatocellular carcinoma (HCC) (Guan et al., 2017).

• Insights into Nutritional Science and Infant Formula : The structure of TGs in human milk is distinct, with palmitic acid typically esterified at the middle position of the glycerol backbone. Research has focused on replicating this structure in plant-based fats for infant formulas. For instance, Arabidopsis thaliana has been genetically engineered to produce TGs that mimic the structure of human milk fat, which is believed to assist nutrient absorption in infants (Van Erp et al., 2021).

• Diabetes and Coronary Artery Disease Biomarkers : Certain TGs have been proposed as biomarkers for lower risks of type 2 diabetes and coronary artery disease. Research has explored the possibility that specific TGs might be endogenously produced from dietary precursors like vaccenic acid. This suggests the importance of understanding the metabolic pathways of TGs in relation to chronic diseases (Jaudszus et al., 2014).

• Analytical and Measurement Techniques : Advanced analytical methods have been developed for the precise analysis of TGs, which are important for various scientific and industrial applications. For instance, the development of statistical modeling for data from protein expression isobaric tags has implications for the study of TGs in biological samples (Breitwieser et al., 2011).

• Energy Harvesting and Applications : The triboelectric generator (TEG) technology, which converts mechanical energy into electric power, is another interesting application. This technology uses the triboelectric effect (charge generation through friction) for energy conversion and has potential applications in various fields, including environmental monitoring and medical science (Fan et al., 2012).

• Biomass Analysis : Thermogravimetric methods have been proposed for determining biomass sample's proximate analysis data, including the content of TGs. This method is faster and easier compared to traditional techniques, and the results have been found to be satisfactory (García et al., 2013).